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Technical Monograph: 2-Chloropyridine-4-
carboximidamide
Physicochemical Profile, Synthetic Methodology, and Medicinal Chemistry Applications

Executive Summary
2-Chloropyridine-4-carboximidamide (also known as 2-chloroisonicotinimidamide) is a

critical heterocyclic intermediate employed in the synthesis of serine protease inhibitors,

particularly those targeting Factor Xa and Thrombin. Characterized by a highly basic amidine

moiety attached to an electron-deficient chloropyridine scaffold, this compound serves as a

robust P1 pharmacophore, capable of forming high-energy salt bridges with aspartate residues

in enzyme active sites. This guide provides a comprehensive technical analysis of its

physicochemical properties, synthetic routes, and handling protocols for drug discovery

applications.[1]
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Chemical Identity & Structural Analysis[2][3][4][5]
Nomenclature and Identifiers

Property Detail

IUPAC Name 2-Chloropyridine-4-carboximidamide

Common Name 2-Chloroisonicotinimidamide

CAS Number (Free Base) 765224-12-2

CAS Number (HCl Salt) 82019-89-4

Molecular Formula C₆H₆ClN₃ (Free Base) / C₆H₇Cl₂N₃ (HCl Salt)

Molecular Weight
155.59 g/mol (Free Base) / 192.05 g/mol (HCl

Salt)

SMILES NC(=N)c1ccnc(Cl)c1

InChI Key
IONKMFGAXKCLMI-UHFFFAOYSA-N (HCl

Salt)

Structural Dynamics: Tautomerism & Protonation
The amidine group exhibits tautomeric equilibrium between two equivalent forms. In

physiological conditions (pH 7.4), the molecule exists predominantly as the cationic species,

protonated at the imine nitrogen. The 2-chloro substituent exerts an inductive electron-

withdrawing effect (-I), which slightly reduces the basicity of the amidine relative to the

unsubstituted pyridine analog, while simultaneously deactivating the pyridine nitrogen.

Neutral Tautomers

Physiological Species (pH 7.4)Tautomer A
(Imine-Amine)

Tautomer B
(Amine-Imine)

Fast H-shift

Resonance Stabilized
Cation (+)+ H⁺ (pKa ~10)

+ H⁺

Figure 1: Tautomeric equilibrium and protonation to the biologically active cationic species.
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Physicochemical Profile
Solid State Properties
The compound is most stable and commercially available as the monohydrochloride salt.

Appearance: White to off-white crystalline powder.[2]

Melting Point: 248–250 °C (decomposition).[3] High lattice energy indicates strong

intermolecular hydrogen bonding in the crystal lattice.

Hygroscopicity: Moderate. The salt form can absorb atmospheric moisture; storage under

desiccant is required to prevent hydrolysis to the amide.

Solution State Properties
Solubility:

Water: High (>50 mg/mL for HCl salt).

DMSO: Soluble.[4][5]

Non-polar solvents (Hexane, DCM): Insoluble (salt form).

Acidity (pKa):

Amidine Group:[6] Estimated ~9.8 – 10.5. The electron-withdrawing 2-chloropyridine ring

lowers the pKa compared to benzamidine (~11.6), making it a slightly weaker base but still

fully ionized at physiological pH.

Pyridine Nitrogen:[7][8][5][6] < 2.0. The protonation of the pyridine nitrogen is suppressed

by the cationic charge on the amidine and the electron-withdrawing chlorine.

Lipophilicity (LogD):

LogP (Neutral): ~0.8 (Predicted).
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LogD (pH 7.4): < -1.5. The compound partitions almost exclusively into the aqueous phase

in biological assays due to ionization.

Synthetic Methodology: The Pinner Protocol[1][15]
[16]
The most reliable synthesis proceeds via the Pinner reaction, converting 2-

chloroisonicotinonitrile to the amidine via an imidate intermediate. This method avoids the

harsh conditions of direct amination and minimizes hydrolysis byproducts.

Reaction Scheme
Activation: Nitrile + HCl/MeOH

Methyl imidate hydrochloride (Pinner Salt).

Amination: Imidate + NH₃

Amidine hydrochloride.
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2-Chloroisonicotinonitrile
(CAS: 10366-35-5 Precursor)

Step 1: Pinner Reaction
(Dry HCl(g), MeOH, 0°C)

Imidate Ester HCl
(Unstable Intermediate)

Step 2: Aminolysis
(NH3 in MeOH/EtOH)

2-Chloropyridine-4-carboximidamide HCl
(CAS: 82019-89-4)

Figure 2: Synthetic workflow via Pinner reaction.

Click to download full resolution via product page

Detailed Protocol
Imidate Formation:

Dissolve 2-chloroisonicotinonitrile (1.0 eq) in anhydrous methanol (10 vol).

Cool to 0°C under N₂ atmosphere.

Bubble dry HCl gas through the solution until saturation (approx. 30 mins).

Stir at 0–5°C for 12–24 hours. Monitor by TLC (disappearance of nitrile).
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Critical Step: Evaporate solvent in vacuo below 30°C to obtain the imidate hydrochloride

as a moisture-sensitive solid. Do not expose to humid air.

Amidine Formation:

Redissolve the crude imidate residue in anhydrous ethanol (or methanol).

Cool to 0°C.

Add 7N NH₃ in methanol (3.0 eq) dropwise.

Allow to warm to room temperature and stir for 4–6 hours.

Concentrate the mixture. Recrystallize the residue from Ethanol/Ether or Isopropanol to

yield the pure hydrochloride salt.

Medicinal Chemistry Applications
Pharmacophore Mapping
This molecule is a "privileged structure" for S1 pocket binding in trypsin-like serine proteases.

S1 Pocket Interaction: The amidine group mimics the guanidine of arginine. It forms a

bidentate salt bridge with the carboxylate of Asp189 (in Factor Xa/Thrombin) or Asp194 (in

Trypsin).

Scaffold Utility: The 2-chloropyridine ring provides a vector for further substitution. The

chlorine atom can be displaced via SNAr reactions with amines or alkoxides to extend the

molecule into the S4 pocket, increasing potency and selectivity.

Stability Considerations in Drug Design
While the amidine is crucial for binding, it is metabolically labile (prodrugs like amidoximes are

often used to improve oral bioavailability) and chemically sensitive to hydrolysis.

Hydrolysis: In basic aqueous solution (pH > 10), the amidine hydrolyzes to the amide (2-

chloroisonicotinamide).

Metabolism: Can be hydroxylated to form N-hydroxyamidines by CYP450 enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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